Cas no 1825484-32-9 (4-Methoxy-3-[[5-(3-methoxyphenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanylmethyl]benzaldehyde)

• Product Name: 4-Methoxy-3-[[5-(3-methoxyphenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanylmethyl]benzaldehyde
• CAS No: 1825484-32-9
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 5453487
• PubChem ID: 99605538
• Update Time: 2023-08-27

4-Methoxy-3-[[5-(3-methoxyphenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanylmethyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-[[[5-(3-methoxyphenyl)-4-(2-propen-1-yl)-4H-1,2,4-triazol-3-yl]thio]methyl]benzaldehyde
• 4-Methoxy-3-[[5-(3-methoxyphenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanylmethyl]benzaldehyde
• Z1449485391
• 4-methoxy-3-({[5-(3-methoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)benzaldehyde
• 1825484-32-9
• AKOS030706355
• EN300-26606491

• Inchi： 1S/C21H21N3O3S/c1-4-10-24-20(16-6-5-7-18(12-16)26-2)22-23-21(24)28-14-17-11-15(13-25)8-9-19(17)27-3/h4-9,11-13H,1,10,14H2,2-3H3
• InChI Key： ASFNEGYCIJKGFR-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C=O)C=CC=1OC)C1=NN=C(C2C=CC=C(C=2)OC)N1CC=C

Computed Properties

• Exact Mass: 395.13036271g/mol
• Monoisotopic Mass: 395.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 91.5Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 615.8±65.0 °C(Predicted)
• pka: 0.99±0.10(Predicted)